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Frequently Asked Questions (FAQSs)
Q1: What is a clAP1 degrader and how does it
work?

A clAP1 degrader, often a type of Proteolysis Targeting Chimera (PROTAC) or Specific and
Non-genetic IAP-dependent Protein Eraser (SNIPER), is a heterobifunctional molecule
designed to eliminate a specific protein of interest (POI) from the cell.[1][2] It consists of three
main components: a "warhead" that binds to the POI, an "anchor” ligand that binds to the E3
ubiquitin ligase clAP1, and a chemical linker that connects the two.[1]

The degrader functions by inducing proximity between the target protein and clAP1.[3][4] This
hijacking of the cellular ubiquitin-proteasome system results in the formation of a ternary

complex (POI-degrader-clAP1).[5] Within this complex, clAP1's E3 ligase activity is redirected
to the POI, leading to its polyubiquitination and subsequent degradation by the proteasome.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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